Cas no 2034205-58-6 (2-(benzylsulfanyl)-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide)

• Product Name: 2-(benzylsulfanyl)-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide
• CAS No: 2034205-58-6
• MF: C₂₀H₃₀N₄OS
• MW: 374.543403148651
• CID: 5549384
• PubChem ID: 168003031
• Update Time: 2025-10-29

2-(benzylsulfanyl)-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2034205-58-6
• 2-(benzylsulfanyl)-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide

• Inchi： 1S/C20H30N4OS/c25-20(14-26-13-15-4-2-1-3-5-15)21-17-8-10-24(11-9-17)19-12-18(22-23-19)16-6-7-16/h1-5,16-19,22-23H,6-14H2,(H,21,25)
• InChI Key： QGDPNTYXQAVZAN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(NC1CCN(CC1)C1CC(C2CC2)NN1)=O

Computed Properties

• Exact Mass: 374.21403277g/mol
• Monoisotopic Mass: 374.21403277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.7Ų

Additional information on 2-(benzylsulfanyl)-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide

2-(Benzylsulfanyl)-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide: A Comprehensive Overview

The compound 2-(benzylsulfanyl)-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide, identified by the CAS number 2034205-58-6, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a piperidine ring, which serves as a central scaffold. Attached to this piperidine ring is a benzylsulfanyl group, which contributes to the molecule's stability and bioavailability. The presence of a 5-cyclopropyl-1H-pyrazole moiety further enhances the compound's pharmacological properties, making it a versatile candidate for drug development. These structural elements work synergistically to impart the compound with its unique biological activities.

Recent research has focused on the compound's potential as a modulator of various cellular pathways. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential application in the treatment of chronic inflammatory diseases. Additionally, preclinical data indicate that this compound may exhibit anti-cancer properties by targeting specific oncogenic pathways, thereby offering a novel approach to cancer therapy.

The synthesis of 2-(benzylsulfanyl)-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide involves a multi-step process that combines advanced organic chemistry techniques. The use of palladium-catalyzed cross-coupling reactions has been instrumental in achieving high yields and purity levels. This highlights the importance of modern synthetic methodologies in the development of complex molecules like this one.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution profiles, which are critical for its potential therapeutic applications. Studies conducted in preclinical models have shown that it achieves optimal concentrations at target sites, ensuring effective biological activity without causing significant toxicity. These findings underscore its suitability for further development as a drug candidate.

The integration of computational modeling techniques has also played a pivotal role in understanding the compound's interactions with biological systems. Molecular docking studies have revealed that it binds effectively to key receptors involved in pain signaling, suggesting its potential as an analgesic agent. Furthermore, computational predictions indicate that it may possess neuroprotective properties, making it a promising candidate for treating neurodegenerative disorders.

Despite its numerous advantages, the development of this compound faces several challenges. One major hurdle is optimizing its metabolic stability to ensure prolonged efficacy in vivo. Researchers are actively exploring strategies such as structural modifications and prodrug approaches to address these limitations. Additionally, large-scale clinical trials are required to validate its safety and efficacy in human subjects.

In conclusion, 2-(benzylsulfanyl)-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound holds the potential to make a meaningful impact on human health and well-being.